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Compound of Interest

Compound Name: Acamprosate-D6 Calcium

CAS No.: 1225580-94-8

Cat. No.: B602430

Get Quote

Executive Summary: Immediate Action Plan
Do not dispose of Acamprosate-D6 Calcium down the drain. While Acamprosate Calcium is

not classified as a P-listed or U-listed acute toxin by the EPA, it is a pharmaceutical reference

standard and must be treated as Hazardous Chemical Waste.

Disposal Vector: High-temperature incineration equipped with scrubbers (due to Sulfur and

Nitrogen content). Immediate Hazard: Respiratory and eye irritant (GHS H319, H335).[1]

Potential Reproductive Toxin (H361). Storage: Store in a cool, dry place (-20°C recommended

for D6 stability) until scheduled hazardous waste pickup.

Technical Context & Risk Assessment
As researchers, we handle Acamprosate-D6 Calcium (Calcium 3-acetamido-1-

propanesulfonate-d6) primarily as an Internal Standard (IS) for LC-MS/MS quantification of

alcohol dependence therapeutics.

The "D6" designation indicates stable isotope labeling (Deuterium). From a chemical safety and

disposal standpoint, deuterated compounds possess the same toxicological and
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physicochemical properties as their non-labeled analogs. However, the high cost and synthesis

complexity of D6-labeled standards dictate that we minimize waste generation through precise

weighing and handling.

Why "Down the Drain" is Prohibited
Bioaccumulation Potential: Even non-toxic pharmaceuticals can disrupt aquatic ecosystems.

Regulatory Compliance: Under the "Nothing Down the Drain" policy adopted by most EHS

(Environmental Health & Safety) departments, all chemical standards—regardless of toxicity

—are regulated waste.

Chemical Composition: Acamprosate contains a sulfonate group (

). Incineration requires specific scrubbers to capture sulfur oxides (

), preventing acid rain precursors from being released.

Physicochemical & Safety Data
The following data dictates our handling and disposal categorization.
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Property Specification Disposal Implication

Chemical Name Acamprosate-D6 Calcium
Label as "Acamprosate

Calcium (Deuterated)"

CAS Number 1225580-94-8 (Labeled)

Use parent CAS (77337-73-6)

for broad waste profiling if D6

is unlisted.

Physical State White Powder / Solid
Segregate into "Solid

Hazardous Waste".

Solubility Highly Water Soluble

Do not dissolve in water for

disposal. Keep solid to reduce

waste volume.

GHS Hazards Irritant (H315, H319, H335)

Wear nitrile gloves and

N95/P100 mask during waste

transfer.

RCRA Code Not Listed (P/U)

Classify as "Non-Regulated

Chemical Waste" (unless

mixed with solvents).

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance & Vials)
Applies to: Expired neat standards, residual powder, and empty glass vials.

Deactivation: Chemical deactivation is not recommended for Acamprosate in a lab setting.

Incineration is the only validated destruction method.

Packaging:

Keep the substance in its original amber glass vial if possible.

Cap tightly.[2][3][4][5]
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Place the vial into a clear, sealable secondary bag (e.g., Ziploc) to contain any potential

breakage.

Labeling:

Apply a hazardous waste label.[5]

Constituents: "Acamprosate-D6 Calcium, Solid."

Hazard Checkbox: Mark "Irritant" and "Toxic" (Conservative classification).

Accumulation: Place in the Solid Waste Drum (usually a wide-mouth HDPE drum).

Scenario B: Liquid Waste (Stock Solutions)
Applies to: Acamprosate dissolved in Methanol, Water, or Acetonitrile.

Segregation: Do not mix with halogenated solvents (e.g., Chloroform, DCM) if possible, as

this increases disposal costs.

Solvent Compatibility:

If dissolved in Methanol/Acetonitrile: Dispose of in the Flammable Organic Solvent waste

stream.

If dissolved in Water: Dispose of in the Aqueous Waste stream (ensure pH is between 5-

9).

Labeling:

List all solvents (e.g., "Methanol 99%, Acamprosate <1%").

Mark appropriate hazards (e.g., "Flammable" for methanol mixtures).

Visual Disposal Workflow
The following diagram illustrates the decision logic for disposing of Acamprosate-D6 Calcium.
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Figure 1: Decision tree for segregation of Acamprosate-D6 Calcium waste streams.
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Regulatory Compliance & Transport
US EPA (RCRA): Acamprosate is not a listed hazardous waste, but it must be characterized.

If mixed with methanol, it carries the D001 (Ignitable) code.

DOT (Transport):

Pure Solid: Not Regulated as Dangerous Goods.[6]

In Solution: Regulated based on the solvent (e.g., UN1230 for Methanol).

Destruction Certificate: When using a third-party disposal service (e.g., Veolia, Clean

Harbors), request a Certificate of Destruction to validate that the deuterated standard was

incinerated and not diverted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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